Cas no 1354745-17-7 (4(1H)-Quinolinone, 6-fluoro-7-methoxy-2-methyl-)
4(1H)-Quinolinone, 6-fluoro-7-methoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinolinone, 6-fluoro-7-methoxy-2-methyl-
- 6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one
- 6-fluoro-7-methoxy-2-methyl-1H-quinolin-4-one
- 1354745-17-7
- 6-Fluoro-7-methoxy-2-methyl-4(1H)-quinolinone
- DTXSID701252326
- MFCD34182976
- E72004
-
- Inchi: 1S/C11H10FNO2/c1-6-3-10(14)7-4-8(12)11(15-2)5-9(7)13-6/h3-5H,1-2H3,(H,13,14)
- InChI Key: KCIJNDCYNRLHJR-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(F)C(OC)=C2)C(=O)C=C1C
Computed Properties
- Exact Mass: 207.06955672g/mol
- Monoisotopic Mass: 207.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.3Ų
4(1H)-Quinolinone, 6-fluoro-7-methoxy-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1240137-100mg |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one |
1354745-17-7 | 95% | 100mg |
$180 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1240137-250mg |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one |
1354745-17-7 | 95% | 250mg |
$265 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1240137-1g |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one |
1354745-17-7 | 95% | 1g |
$455 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1240137-5g |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one |
1354745-17-7 | 95% | 5g |
$1215 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1240137-10g |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one |
1354745-17-7 | 95% | 10g |
$2430 | 2023-05-17 | |
| Aaron | AR01KZRF-100mg |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one |
1354745-17-7 | 98% | 100mg |
$115.00 | 2023-12-16 | |
| Aaron | AR01KZRF-250mg |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one |
1354745-17-7 | 98% | 250mg |
$203.00 | 2023-12-16 | |
| Aaron | AR01KZRF-500mg |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one |
1354745-17-7 | 98% | 500mg |
$281.00 | 2023-12-16 | |
| Aaron | AR01KZRF-1g |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one |
1354745-17-7 | 98% | 1g |
$399.00 | 2023-12-16 | |
| Aaron | AR01KZRF-2g |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one |
1354745-17-7 | 98% | 2g |
$693.00 | 2023-12-16 |
4(1H)-Quinolinone, 6-fluoro-7-methoxy-2-methyl- Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 4(1H)-Quinolinone, 6-fluoro-7-methoxy-2-methyl-
Recent Advances in the Study of 4(1H)-Quinolinone, 6-fluoro-7-methoxy-2-methyl- (CAS: 1354745-17-7)
The compound 4(1H)-Quinolinone, 6-fluoro-7-methoxy-2-methyl- (CAS: 1354745-17-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in various disease models.
A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of 4(1H)-Quinolinone derivatives to enhance their bioavailability and target specificity. The researchers synthesized a series of analogs, including 6-fluoro-7-methoxy-2-methyl-4(1H)-quinolinone, and evaluated their inhibitory effects on key enzymes involved in cancer progression. The results demonstrated that this compound exhibited potent inhibitory activity against tyrosine kinases, with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for anticancer drug development.
In another study, published in Bioorganic & Medicinal Chemistry Letters, the antimicrobial properties of 4(1H)-Quinolinone derivatives were explored. The 6-fluoro-7-methoxy-2-methyl- variant showed remarkable activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways. These findings highlight its potential as a novel antimicrobial agent in the face of rising antibiotic resistance.
Recent advancements in synthetic chemistry have also facilitated the scalable production of 4(1H)-Quinolinone derivatives. A 2024 paper in Organic Process Research & Development described an efficient, one-pot synthesis of 6-fluoro-7-methoxy-2-methyl-4(1H)-quinolinone using a palladium-catalyzed coupling reaction. This method offers a high yield (over 85%) and reduced environmental impact compared to traditional synthetic routes, making it suitable for industrial-scale production.
Despite these promising developments, challenges remain in the clinical translation of 4(1H)-Quinolinone derivatives. Pharmacokinetic studies have indicated that further optimization is needed to improve the compound's metabolic stability and reduce off-target effects. Ongoing research is focused on prodrug strategies and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutics.
In conclusion, 4(1H)-Quinolinone, 6-fluoro-7-methoxy-2-methyl- (CAS: 1354745-17-7) represents a versatile scaffold with significant potential in drug discovery. Its multifaceted pharmacological activities, coupled with recent synthetic advancements, position it as a promising candidate for addressing unmet medical needs. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications.
1354745-17-7 (4(1H)-Quinolinone, 6-fluoro-7-methoxy-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)